Cas no 1402233-01-5 (1-(5-fluoropyridin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine
• CAS No: 1402233-01-5
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5695061
• PubChem ID: 86277203
• Update Time: 2025-10-29

1-(5-fluoropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• DTXSID501228406
• BCP33473
• 1402233-01-5
• (1-(5-Fluoropyridin-2-yl)cyclopropyl)methanamine
• LT0002
• [1-(5-Fluoropyridin-2-yl)cyclopropyl]methanamine
• AKOS027444744
• EN300-1853665
• SB55296
• Cyclopropanemethanamine, 1-(5-fluoro-2-pyridinyl)-
• KS-7695
• CGC23301
• 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine

• MDL： MFCD26096789
• Inchi： 1S/C9H11FN2/c10-7-1-2-8(12-5-7)9(6-11)3-4-9/h1-2,5H,3-4,6,11H2
• InChI Key： HDTSFVPXCMCOQJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 243.2±25.0 °C at 760 mmHg
• Flash Point: 100.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(5-fluoropyridin-2-yl)cyclopropylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine

Introduction to 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine (CAS No. 1402233-01-5)

1-(5-fluoropyridin-2-yl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 1402233-01-5, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 5-fluoropyridin-2-yl moiety and a cyclopropyl group introduces distinct pharmacophoric features that contribute to its biological activity and specificity.

The structural composition of 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine is meticulously designed to interact with biological targets in a manner that promotes therapeutic efficacy. The fluorine atom in the pyridine ring enhances metabolic stability and binding affinity, while the cyclopropyl group adds rigidity to the molecular structure, facilitating optimal interactions with receptor sites. These features make the compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The 5-fluoropyridin-2-yl substituent is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and receptor binding. This moiety is often incorporated into drug candidates due to its ability to improve bioavailability and reduce metabolic degradation. The cyclopropylmethanamine backbone further contributes to the compound's unique chemical profile, offering a scaffold for structural optimization.

The compound's potential applications span multiple therapeutic domains, including oncology, neurology, and anti-inflammatory treatments. In oncology research, 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine has shown promise as a lead compound for developing kinase inhibitors, which are critical in targeting cancer cell proliferation. The fluorine atom's electronic properties enhance the compound's ability to interact with ATP-binding sites on kinases, thereby inhibiting their activity.

Neurological research has also benefited from the exploration of this molecule. The ability of the 5-fluoropyridin-2-yl group to modulate neurotransmitter receptors has opened new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by interacting with specific receptor subtypes involved in neuronal communication.

The anti-inflammatory potential of 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine has not been overlooked either. Inflammatory pathways are often dysregulated in chronic diseases, making them attractive targets for therapeutic intervention. The compound's structural features allow it to interfere with key inflammatory mediators, potentially offering relief for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining the integrity of the core structure. These methods include palladium-catalyzed cross-coupling reactions, which are essential for forming carbon-carbon bonds efficiently.

The pharmacokinetic properties of 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine are another area of active investigation. Researchers are keen on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This knowledge is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced computational modeling techniques have been utilized to predict pharmacokinetic behavior based on molecular structure.

In vitro and in vivo studies have provided valuable insights into the biological activity of this compound. These studies have revealed that 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine exhibits potent activity against various biological targets. For instance, it has demonstrated inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in multiple disease pathways.

The safety profile of 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed acute toxicity, chronic toxicity, and potential long-term effects on organ systems. These evaluations are essential for ensuring that the compound is safe for human use before advancing to clinical trials.

The development pipeline for this compound is robust, with several preclinical candidates showing encouraging results. Researchers are optimistic about its potential to address unmet medical needs in various therapeutic areas. Collaborations between academic institutions and pharmaceutical companies have accelerated progress by leveraging complementary expertise and resources.

The future direction of research on 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine includes exploring novel derivatives that may enhance its therapeutic efficacy or reduce side effects. Structure-based drug design approaches will play a pivotal role in this endeavor by providing insights into how minor modifications can significantly impact biological activity.

In conclusion, 1-(5-fluoropyridin-2-yl)cyclopropylmethanamine (CAS No. 1402233-01-5) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it a promising candidate for developing drugs targeting various diseases, including cancer, neurological disorders, and inflammatory conditions. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern drug discovery efforts.